Cas no 18705-01-6 (Acetamide,2-phenoxy-N-phenyl-)

• Product Name: Acetamide,2-phenoxy-N-phenyl-
• CAS No: 18705-01-6
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 222202
• PubChem ID: 264248
• Update Time: 2025-04-19

Acetamide,2-phenoxy-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-phenoxy-N-phenyl-
• 2-phenoxy-N-phenylacetamide
• AGN-PC-00KYJ4
• CTK3B3782
• N-phenyl N'-[(pyrrolyl-1)-5 quinoleinyl-6]uree
• N-phenyl N'-< (pyrrolyl-1)-5 quinoleinyl-6> uree
• N-phenylphenoxyacetamide
• Phenoxyacetanilide
• phenoxy-acetic acid anilide
• Phenoxy-essigsaeure-anilid
• Urea, N-phenyl-N'-[5-(1H-pyrrol-1-yl)-6-quinolinyl]-
• CCG-348291
• Z19735807
• SCHEMBL3498895
• 18705-01-6
• AKOS000346647
• NSC-99249
• HMS1583L10
• Oprea1_445628
• SR-01000214028-1
• DTXSID80877479
• NSC99249
• SR-01000214028
• NCIOpen2_006551

• Inchi： 1S/C14H13NO2/c16-14(15-12-7-3-1-4-8-12)11-17-13-9-5-2-6-10-13/h1-10H,11H2,(H,15,16)
• InChI Key： VDLGLFVMQUNFST-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų